[2-[(4-Fluorophenyl)methylamino]-2-oxoethyl] 5-methylthiophene-2-carboxylate

• IUPAC Name: [2-[(4-fluorophenyl)methylamino]-2-oxoethyl] 5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C15H14FNO3S/c1-10-2-7-13(21-10)15(19)20-9-14(18)17-8-11-3-5-12(16)6-4-11/h2-7H,8-9H2,1H3,(H,17,18)
• InChI Key: STXXXGRPPCNZLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)OCC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C15H14FNO3S
• Molecular Weight: 307.3 g/mol

Description

[2-[(4-Fluorophenyl)methylamino]-2-oxoethyl] 5-methylthiophene-2-carboxylate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Spectroscopic Properties

Research on similar compounds has focused on their synthesis and characterization. For example, studies on the synthesis of acylthioureas and their spectroscopic properties, including IR and NMR spectroscopy, have been conducted to explore their potential applications. These compounds have been evaluated for their interaction with bacterial cells, demonstrating significant anti-pathogenic activity, particularly against strains known for their biofilm-forming capabilities, suggesting a potential for development as antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Interaction with Biological Systems

Another avenue of research involves the investigation of compounds' interactions with biological systems. For instance, the exploration of o-(carboxamido)trifluoroacetophenones, which exhibit fluorescence enhancement upon binding with carboxylate anions, highlights the potential of these compounds in sensing applications. The fluorescence "turn-on" sensing mechanism is attributed to intramolecular H-bonding stabilization, showcasing the compound's utility in biochemical detection processes (Kim & Ahn, 2008).

Potential Therapeutic Applications

Further, the study of methyl esters of 2-aminothiophene-3-carboxylic acids modified with trifluoromethyl-containing heterocycles has been conducted to evaluate their influence on neuronal NMDA receptors. This research suggests that such compounds may have implications in developing treatments for neurological conditions (Sokolov, Aksinenko, Dranyi, & Grigoriev, 2018).

Electrochemical and Electrofluorescent Applications

Additionally, studies on electroactive polyamides with bis(diphenylamino)-fluorene units have been undertaken. These polyamides exhibit excellent solubility, outstanding thermal stability, and reversible electrochromic characteristics. Such materials' electrochemical and electrofluorescent dual-switching properties indicate their potential in developing advanced materials for electronic and optoelectronic applications (Sun et al., 2016).